Cas no 2287311-65-1 (4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2))

• Product Name: 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2)
• CAS No: 2287311-65-1
• MF: C₈H₂₀Cl₂N₂O
• MW: 231.163200378418
• CID: 5412615
• PubChem ID: 137944706
• Update Time: 2025-10-31

4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Z3487423110
• 2287311-65-1
• [4-(2-Aminoethyl)piperidin-4-yl]methanol;dihydrochloride
• [4-(2-aminoethyl)piperidin-4-yl]methanol dihydrochloride
• EN300-6740052
• 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2)

• Inchi： 1S/C8H18N2O.2ClH/c9-4-1-8(7-11)2-5-10-6-3-8;;/h10-11H,1-7,9H2;2*1H
• InChI Key： CDYRIVZUHBIWHM-UHFFFAOYSA-N
• SMILES： N1CCC(CCN)(CO)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 230.0952687g/mol
• Monoisotopic Mass: 230.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2)

Introduction to 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) and its Significance in Modern Chemical Biology

The compound with the CAS number 2287311-65-1, identified as 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This zwitterionic compound, characterized by its piperidine core and aminoethyl side chain, has garnered attention in recent years due to its versatile structural framework and potential applications in drug discovery and molecular recognition. The hydrochloride salt form enhances its solubility, making it a valuable candidate for various biochemical assays and therapeutic interventions.

4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) is structurally unique, featuring a tertiary amine derived from piperidine that is further functionalized with a 2-aminoethyl group. This bifunctional nature allows for diverse chemical modifications, enabling the synthesis of peptidomimetics, enzyme inhibitors, and ligands for receptor binding studies. The hydrochloride formulation ensures stability and reactivity under physiological conditions, making it particularly useful in in vitro and in vivo experiments.

In the realm of medicinal chemistry, the piperidine scaffold is widely recognized for its presence in numerous bioactive molecules. Its rigid yet flexible structure facilitates optimal binding interactions with biological targets such as enzymes and receptors. The incorporation of a 2-aminoethyl group introduces additional hydrogen bonding potential and conformational flexibility, which can be exploited to fine-tune pharmacokinetic properties. Recent studies have highlighted the role of piperidine derivatives in developing treatments for neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to design novel molecules with enhanced affinity and selectivity for therapeutic targets. For instance, modifications at the aminoethyl side chain have been shown to modulate binding interactions with protein kinases and G protein-coupled receptors (GPCRs). Such modifications are critical in optimizing drug efficacy while minimizing off-target effects.

The hydrochloride salt form of this compound also contributes to its practicality in synthetic applications. Salts are often preferred over free bases due to improved solubility and stability during storage and transportation. This makes 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) an attractive intermediate in multi-step synthetic routes toward high-value pharmaceuticals. Furthermore, its zwitterionic nature imparts unique physicochemical properties that can be exploited in drug delivery systems.

Advances in computational chemistry have further enhanced the utility of 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) as a scaffold for drug design. Molecular docking simulations have revealed that structural variations around the piperidine ring can significantly influence binding affinity to biological targets. These insights have guided the development of next-generation compounds with improved pharmacological profiles. Additionally, machine learning models trained on datasets containing piperidine derivatives have demonstrated predictive power in identifying promising candidates for experimental validation.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in sourcing high-quality intermediates like 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) to accelerate their drug development pipelines. Its synthesis involves well-established organic reactions such as nucleophilic substitution and condensation reactions, ensuring scalability and reproducibility. As demand for customized molecular libraries grows, this compound is poised to play a pivotal role in contract research organizations (CROs) and biotechnology firms.

Recent breakthroughs in bioconjugation chemistry have opened new avenues for utilizing 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) in therapeutic applications. By linking this scaffold to antibodies or small molecules via click chemistry reactions, researchers have developed targeted therapies with improved bioavailability and reduced immunogenicity. These advances underscore the compound's versatility as a tool for addressing unmet medical needs across multiple therapeutic domains.

The environmental impact of synthesizing 4-Piperidinemethanol, 4-(2-aminoethyl)-, hydrochloride (1:2) has also been a focus of recent investigations. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and energy consumption. For example, catalytic methods using recyclable ligands have been explored to enhance reaction efficiency while reducing reliance on hazardous reagents. Such efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing.

In conclusion,4-Piperidinemethanol, hydrochloride (1:2), identified by CAS number 2287311-65-1, exemplifies the intersection of innovation and practicality in chemical biology. Its unique structural features make it a valuable tool for drug discovery researchers seeking to develop novel therapeutics targeting complex diseases. As scientific understanding evolves and synthetic methodologies advance,this compound will undoubtedly continue to inspire new applications across academia and industry alike.